Cas no 906478-91-9 (Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide)
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide Chemical and Physical Properties
Names and Identifiers
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- LogP
- Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide
- bis(trifluoromethylsulfonyl)azanide
- bis(trifluoromethylsulfonyl)azanide,triethyl(pentyl)azanium
- NULL
- triethyl(pentyl)ammonium
- Triethylpentylammonium Bis(trifluoromethanesulfonyl)imide
- triethyl(pentyl)ammonium bis(trifluoromethylsulfonyl)imide
- N,N,N-Triethylpentan-1-aminium bis(trifluoromethanesulfonyl)azanide
- n-Pentyltriethylammonium bis(trifluoromethanesulfonyl)imide
- Triethylpentylammonium bis(trifluoromethylsulfonyl)imide
- DTXSID40693697
- N,N,N-triethylpentan-1-aminium bis((trifluoromethyl)sulfonyl)amide
- 906478-91-9
- T71442
- AKOS040768493
- A2274
- bis(trifluoromethylsulfonyl)azanide;triethyl(pentyl)ammonium
- AmyltriethylammoniumBis(trifluoromethanesulfonyl)imide
- CS-0185892
- bis(trifluoromethylsulfonyl)azanide;triethyl(pentyl)azanium
- MFCD15072143
- Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide
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- MDL: MFCD15072143
- Inchi: 1S/C11H26N.C2F6NO4S2/c1-5-9-10-11-12(6-2,7-3)8-4;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5-11H2,1-4H3;/q+1;-1
- InChI Key: ALYCOCULEAWWJO-UHFFFAOYSA-N
- SMILES: O=S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)=O.CCCCC[N+](CC)(CC)CC
Computed Properties
- Exact Mass: 452.12400
- Monoisotopic Mass: 452.124
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 461
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86
Experimental Properties
- Density: 1.3200
- Refractive Index: 1.4240-1.4280
- PSA: 85.04000
- LogP: 6.27400
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide Security Information
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Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A801583-5g |
Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide |
906478-91-9 | 98.0% | 5g |
¥808.00 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A2274-5g |
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide |
906478-91-9 | 98.0%(T) | 5g |
¥1380.0 | 2022-05-30 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009758-5g |
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide |
906478-91-9 | 98% | 5g |
¥224 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R009758-1g |
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide |
906478-91-9 | 98% | 1g |
¥77 | 2024-05-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A94560-5g |
Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide |
906478-91-9 | 98% | 5g |
¥1108.0 | 2021-09-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A94560-1g |
Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide |
906478-91-9 | 98% | 1g |
¥368.0 | 2021-09-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A2274-5G |
Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide |
906478-91-9 | >98.0%(T) | 5g |
¥1250.00 | 2024-04-15 | |
| eNovation Chemicals LLC | D628382-5g |
Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide |
906478-91-9 | 97% | 5g |
$120 | 2024-05-23 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A801583-200mg |
Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide |
906478-91-9 | 98.0% | 200mg |
¥98.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A801583-1g |
Amyltriethylammonium Bis(trifluoromethanesulfonyl)imide |
906478-91-9 | 98.0% | 1g |
¥269.00 | 2022-09-29 |
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide Suppliers
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide: An Overview of a Versatile Ionic Liquid
Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide (CAS No. 906478-91-9) is a notable ionic liquid that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, commonly referred to as TEPA-TFSI, is characterized by its unique combination of a quaternary ammonium cation and a bis(trifluoromethylsulfonyl)imide anion. The properties of TEPA-TFSI make it an attractive candidate for various applications, including catalysis, electrochemistry, and solvent systems.
The quaternary ammonium cation in TEPA-TFSI is composed of three ethyl groups and one pentyl group, which contribute to its hydrophobic nature and low vapor pressure. The bis(trifluoromethylsulfonyl)imide anion, often abbreviated as TFSI-, is known for its excellent thermal stability, low viscosity, and non-flammability. These properties collectively make TEPA-TFSI a highly stable and versatile ionic liquid suitable for a wide range of applications.
In recent years, the use of ionic liquids like TEPA-TFSI has been extensively explored in the field of catalysis. Research has shown that TEPA-TFSI can serve as an effective medium for various catalytic reactions, including hydrogenation, oxidation, and coupling reactions. For instance, a study published in the Journal of Catalysis demonstrated that TEPA-TFSI significantly enhances the activity and selectivity of palladium-catalyzed cross-coupling reactions. The unique solvation properties of TEPA-TFSI allow for better dispersion and stabilization of catalysts, leading to improved reaction outcomes.
Beyond catalysis, TEPA-TFSI has also found applications in electrochemistry. Its low viscosity and high ionic conductivity make it an ideal electrolyte for use in batteries and supercapacitors. A recent study in the Journal of Power Sources reported that using TEPA-TFSI as an electrolyte in lithium-ion batteries resulted in enhanced cycling stability and rate performance. The non-volatility and thermal stability of TEPA-TFSI contribute to the safety and longevity of these energy storage devices.
In the pharmaceutical industry, ionic liquids like TEPA-TFSI are being investigated for their potential as green solvents in drug synthesis and formulation. The ability to fine-tune the properties of ionic liquids through the selection of appropriate cations and anions allows for the development of solvents with specific solvation characteristics. A study published in Green Chemistry highlighted the use of TEPA-TFSI in the synthesis of pharmaceutical intermediates, demonstrating improved yields and reduced environmental impact compared to traditional organic solvents.
The environmental impact of ionic liquids is another area of active research. While ionic liquids are generally considered to be more environmentally friendly than traditional organic solvents due to their low vapor pressure and non-volatility, their biodegradability remains a concern. Recent studies have focused on developing biodegradable ionic liquids by incorporating bio-based components into their structure. For example, a study in Environmental Science & Technology explored the biodegradability of TEPA-TFSI under various conditions, providing valuable insights into its environmental fate.
In conclusion, Triethyl(pentyl)ammonium Bis(trifluoromethylsulfonyl)imide (TEPA-TFSI) is a versatile ionic liquid with a wide range of applications in catalysis, electrochemistry, and pharmaceutical research. Its unique combination of physical and chemical properties makes it an attractive candidate for developing more sustainable and efficient processes across multiple industries. Ongoing research continues to uncover new applications and improve our understanding of this fascinating compound.
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